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Compound of Interest

1,4-
Compound Name:
Bis(methylsulfonylsulfanyl)butane

Cat. No.: B043496

A Note to the Reader: The compound "1,4-Bis(methylsulfonylsulfanyl)butane” was not found
in comprehensive searches of chemical databases. It is possible that this is a novel or
exceptionally rare compound, or that the name contains a typographical error. This guide will
focus on two closely related, well-documented compounds: 1,4-Bis(methylsulfonyl)butane and
1,4-Bis(methylsulfanyl)butane. The structural and naming similarities suggest that information
on these compounds may be relevant to the original query.

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing a comparative overview of these two key chemical compounds.

1,4-Bis(methylsulfonyl)butane

Chemical Abstracts Service (CAS) Number: 7040-87-1[1]
Synonyms:

o Butane, 1,4-bis(methylsulfonyl)-

Chemical and Physical Properties

The following table summarizes the key quantitative data for 1,4-Bis(methylsulfonyl)butane.
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Property Value Source
Molecular Formula C6H1404S2 [1]
Molecular Weight 214.303 g/mol

Density 1.263 g/cm3

Boiling Point 473.4°C at 760 mmHg

Flash Point 324.2°C

Experimental Protocols

While specific, detailed experimental protocols for the use of 1,4-Bis(methylsulfonyl)butane are
not readily available in the public domain, its synthesis is a key aspect for its application. A
plausible synthetic route would involve the oxidation of 1,4-Bis(methylsulfanyl)butane.

Conceptual Synthesis Workflow:

The synthesis of 1,4-Bis(methylsulfonyl)butane can be logically envisioned as a two-step
process starting from 1,4-dihalobutane.
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Starting Materials

1,4-Dihalobutane Sodium thiomethoxide

Nucleophilic Substitutior

Substitution Reaction

Intermediate Oxidation

1,4-Bis(methylsulfanyl)butane Oxidizing Agent (e.g., H202)

Final H

roduct

1,4-Bis(methylsulfonyl)butane

Click to download full resolution via product page
Caption: Conceptual synthesis of 1,4-Bis(methylsulfonyl)butane.
1,4-Bis(methylsulfanyl)butane
Chemical Abstracts Service (CAS) Number: 15394-33-9[2][3][4][5]
Synonyms:
¢ Butane, 1,4-bis(methylthio)-[3][4][5]

o 2,7-Dithiaoctane[5][6]
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Chemical and Physical Properties

The following table summarizes the key quantitative data for 1,4-Bis(methylsulfanyl)butane.

Property Value Source
Molecular Formula C6H14S2 [51[6]
Molecular Weight 150.305 g/mol [5]1[6]
Density 0.966 g/cm? [31[4]
Boiling Point 209.9°C at 760 mmHg [3114]
IUPAC Name 1,4-bis(methylsulfanyl)butane [2]

Experimental Protocols

Synthesis of 1,4-Bis(methylsulfanyl)butane:

A common method for the synthesis of thioethers like 1,4-Bis(methylsulfanyl)butane is through
a nucleophilic substitution reaction.

Detailed Methodology:

o Reactants: The primary precursors for this synthesis are a 1,4-dihalobutane (e.g., 1,4-
dibromobutane or 1,4-dichlorobutane) and a methylthiolate salt, such as sodium
thiomethoxide.[4]

e Solvent: A suitable polar aprotic solvent, such as dimethylformamide (DMF) or ethanol, is
typically used to dissolve the reactants.

e Procedure: a. The 1,4-dihalobutane is dissolved in the chosen solvent in a reaction flask. b.
Sodium thiomethoxide is added portion-wise to the solution while stirring. The reaction is
typically carried out at room temperature or with gentle heating to facilitate the reaction. c.
The reaction progress can be monitored using techniques like Thin Layer Chromatography
(TLC). d. Upon completion, the reaction mixture is worked up. This usually involves
guenching the reaction with water and extracting the product with an organic solvent. e. The
organic layer is then washed, dried, and the solvent is evaporated to yield the crude product.
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f. Purification can be achieved through distillation or column chromatography to obtain pure
1,4-Bis(methylsulfanyl)butane.

Logical Workflow for Synthesis:
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Caption: Experimental workflow for the synthesis of 1,4-Bis(methylsulfanyl)butane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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